
Unveiling Weddellite: A Technical Chronicle of
its Discovery and Scientific Journey

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Weddellite

Cat. No.: B1203044 Get Quote

For Immediate Release

A comprehensive technical guide detailing the discovery, history, and multifaceted scientific

importance of the mineral weddellite has been compiled for researchers, scientists, and

professionals in drug development. This document provides an in-depth look at the mineral's

journey from its initial identification in Antarctic sediments to its current relevance in biomedical

research.

Initially observed in 1936 in bottom sediments of the Weddell Sea, Antarctica, the mineral was

officially named weddellite in 1942.[1] It is a calcium oxalate dihydrate with the chemical

formula CaC₂O₄·2H₂O.[1] This guide synthesizes the historical narrative of its discovery with

the extensive body of scientific work that has since elucidated its crystallographic,

physicochemical, and biological significance.

Historical Context and Discovery
The story of weddellite begins with the analysis of crystalline components from Weddell Sea

deposits by F.A. Bannister and M.H. Hey in 1936. While they first described the substance, it

was Clifford Frondel and E.L. Prien who later named it in 1942, referencing its discovery

locality. The type material is held at The Natural History Museum in London.

Physicochemical and Crystallographic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1203044?utm_src=pdf-interest
https://www.benchchem.com/product/b1203044?utm_src=pdf-body
https://www.benchchem.com/product/b1203044?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11156705/
https://pubmed.ncbi.nlm.nih.gov/11156705/
https://www.benchchem.com/product/b1203044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weddellite crystallizes in the tetragonal system, typically forming dipyramidal crystals.[1] Its

structure and properties have been extensively characterized using a variety of modern

analytical techniques. The following tables summarize the key quantitative data for weddellite.

Table 1: Crystallographic Properties of Weddellite

Property Value

Crystal System Tetragonal

Crystal Class Dipyramidal (4/m)

Space Group I4/m

Unit Cell Dimensions a = 12.371 Å, c = 7.357 Å

Formula Units (Z) 8

Table 2: Physicochemical Properties of Weddellite
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Property Value

Chemical Formula CaC₂O₄·2H₂O

Mohs Hardness 4

Specific Gravity 1.94 g/cm³

Luster Vitreous

Color
Colorless to white, may be yellowish-brown to

brown

Streak White

Cleavage Good on {010}

Fracture Conchoidal

Optical Properties Uniaxial (+)

Refractive Indices nω = 1.523, nε = 1.544

Birefringence δ = 0.021

Experimental Protocols
The characterization of a new mineral like weddellite involves a systematic workflow. While the

precise, historical methods of Bannister and Hey are not fully detailed in readily available

literature, a generalized protocol for mineral discovery and characterization can be outlined.

This involves initial observation and sample collection, followed by a suite of analytical

techniques to determine its physical, chemical, and structural properties.

Modern analysis of weddellite and other minerals typically employs the following methods:

X-Ray Diffraction (XRD): This is a fundamental technique for determining the crystal

structure, lattice parameters, and phase purity of a crystalline material. Single-crystal XRD

provides detailed structural information, while powder XRD is used for phase identification

and quantification.
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Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):

SEM is used to visualize the morphology and surface texture of the mineral crystals at high

magnification. Coupled with EDS, it allows for the determination of the elemental

composition of the sample.

Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques provide

information about the chemical bonds present in the mineral, aiding in the identification of

functional groups such as oxalates and water.

Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability of the mineral

and to determine the water content by measuring the mass loss as the sample is heated.

Biological Significance and Signaling Pathways
Beyond its geological origins, weddellite is of significant interest in the biomedical field as a

primary component of human kidney stones.[1] The formation of calcium oxalate crystals,

including weddellite, in the kidneys is a pathological process driven by the supersaturation of

urine with calcium and oxalate ions. The interaction of oxalate with renal epithelial cells initiates

a cascade of cellular events that contribute to crystal adhesion, aggregation, and the

progression of kidney stone disease.

High concentrations of oxalate can induce injury to renal tubular epithelial cells. This interaction

triggers the production of reactive oxygen species (ROS), leading to oxidative stress. The

subsequent signaling pathways involve the activation of various kinases and transcription

factors, ultimately resulting in changes in gene expression, cellular injury, and inflammation.

These processes create a favorable environment for crystal nucleation and retention.

Below are diagrams illustrating a generalized workflow for mineral characterization and the

signaling pathway of oxalate-induced renal cell injury.
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A generalized workflow for the discovery and characterization of a new mineral.
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Oxalate-induced signaling pathway leading to renal cell injury and crystal adhesion.

Conclusion
From its discovery in the remote Weddell Sea to its role in human pathology, weddellite has

proven to be a mineral of considerable scientific interest. The ongoing study of its formation,

both in geological and biological systems, continues to provide valuable insights. For drug
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development professionals, understanding the mechanisms of weddellite formation in the

context of kidney stone disease is crucial for the design of effective therapeutic interventions.

This technical guide serves as a foundational resource for further research and exploration into

this fascinating mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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